2-Amino-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid hydrochloride

• IUPAC Name: 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H10N2O2S.ClH/c9-8-10-6-4(7(11)12)2-1-3-5(6)13-8;/h4H,1-3H2,(H2,9,10)(H,11,12);1H
• InChI Key: UUWRGZQLLPSDGW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)SC(=N2)N)C(=O)O.Cl
• Molecular Formula: C8H11ClN2O2S
• Molecular Weight: 234.70 g/mol

Description

“2-Amino-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid hydrochloride” is a chemical compound with the CAS Number: 1808580-34-8. It has a molecular weight of 234.71. It is stored at room temperature and comes in the form of a powder.

Synthesis Analysis

The synthesis of compounds containing a similar scaffold, tetrahydrobenzo[b]thiophene, has been investigated. Eighteen compounds were synthesized and their NRF2 activation was confirmed through NQO1 enzymatic activity and mRNA expression of NQO1 and HO-1 in Hepa-1c1c7 cells.

Molecular Structure Analysis

The molecular structure of this compound includes a tetrahydrobenzo[d]thiazole ring with an amino group at the 2-position and a carboxylic acid group at the 4-position.

Scientific Research Applications

. Pharmaceutical intermediates are chemical compounds that are the building blocks used in the production of active pharmaceutical ingredients. They are often used in the synthesis of a wide range of medicines.

. This suggests potential applications in the development of drugs for the treatment of conditions associated with inflammation and pain.

Mechanism of Action

Compounds containing a similar scaffold, tetrahydrobenzo[b]thiophene, have been found to activate NRF2 via a non-electrophilic mechanism. They disrupt the interaction between Kelch-like ECH-associated protein 1 (KEAP1) and NRF2 via interfering with the KEAP1’s Kelch domain.

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

The compounds containing a similar scaffold, tetrahydrobenzo[b]thiophene, have shown promising anti-inflammatory activity in Escherichia coli Lipopolysaccharide (LPS Ec)-stimulated RAW 264.7 cells. This suggests potential future directions in the development of anti-inflammatory drugs.